(2E)-2-(1,3-benzothiazol-2-yl)-3-(pyridin-2-ylamino)prop-2-enenitrile

• IUPAC Name: (E)-2-(1,3-benzothiazol-2-yl)-3-(pyridin-2-ylamino)prop-2-enenitrile
• InChI: InChI=1S/C15H10N4S/c16-9-11(10-18-14-7-3-4-8-17-14)15-19-12-5-1-2-6-13(12)20-15/h1-8,10H,(H,17,18)/b11-10+
• InChI Key: KSWVYJCADULTTN-ZHACJKMWSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)C(=CNC3=CC=CC=N3)C#N
• Isomeric SMILES: C1=CC=C2C(=C1)N=C(S2)/C(=C/NC3=CC=CC=N3)/C#N
• Molecular Formula: C15H10N4S
• Molecular Weight: 278.3 g/mol

Description

(2E)-2-(1,3-benzothiazol-2-yl)-3-(pyridin-2-ylamino)prop-2-enenitrile is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in drug development. This compound is also known as BPTP and has a molecular formula of C16H10N4S. In

Scientific Research Applications

Synthesis and Utilization in Chemical Intermediates

• Versatile Building Blocks : Benzothiazole and benzimidazole-based heterocycles, including variants of the compound , have been used as versatile building blocks for synthesizing a range of heterocyclic compounds. They're employed in constructing novel pyrazolo[1,5-a]pyrimidine and [1,2,4]-triazolo[1,5-a]pyramidine derivatives, among others, showcasing their utility in complex organic syntheses (Darweesh et al., 2016).

Applications in Pharmaceutical Research

• Antimicrobial and Antifungal Studies : Compounds derived from benzothiazole, like the mentioned chemical, have been studied for their antibacterial and antifungal properties. This research demonstrates the potential of these compounds in developing new antimicrobial agents (Patel & Agravat, 2007); (Patel & Agravat, 2009).

• Anticancer Research : Research indicates that derivatives of this compound have been explored for their potential as anticancer agents. This includes investigations into their cytotoxic action against various cancer cell lines, highlighting their importance in the field of oncology (Ivasechko et al., 2022).

Material Science and Chemistry Applications

• Corrosion Inhibition : Some benzothiazole derivatives have been synthesized to study their effect as corrosion inhibitors against steel, demonstrating applications in material science and industrial chemistry (Hu et al., 2016).

• Luminescence and Magnetism in Coordination Complexes : Benzothiazole-based ligands, related to the query compound, have been used in lanthanide coordination complexes, exhibiting luminescence and single-molecule-magnet behavior. This opens up avenues in the study of materials with unique photophysical and magnetic properties (Kishi et al., 2018).